Cas no 861112-23-4 (tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate
• CAS No: 861112-23-4
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 1843584
• PubChem ID: 23577305
• Update Time: 2025-06-10

tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(5-methyl-2-thienyl)-, 1,1-dimethylethyl ester, (2E)-
• tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate
• tert-butyl (2E)-3-(5-methylthien-2-yl)prop-2-enoate
• 861112-23-4
• tert-Butyl(2E)-3-(5-methylthiophen-2-yl)prop-2-enoate
• EN300-1455999
• SCHEMBL14502238
• AKOS018718268
• CWTOBKKLDAHQCO-BQYQJAHWSA-N

• Inchi： 1S/C12H16O2S/c1-9-5-6-10(15-9)7-8-11(13)14-12(2,3)4/h5-8H,1-4H3/b8-7+
• InChI Key： CWTOBKKLDAHQCO-BQYQJAHWSA-N
• SMILES： S1C(C)=CC=C1/C=C/C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate

Introduction to tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate (CAS No. 861112-23-4)

Tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate, identified by the Chemical Abstracts Service registry number CAS No. 861112-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of enoates, which are esters derived from carboxylic acids and alcohols, and it features a unique structural motif combining a tert-butyl group, a (2E)-alkene moiety, and a 5-methylthiophene scaffold. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and synthetic applications.

The tert-butyl group at the molecular backbone enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for oral bioavailability. Additionally, the (2E)-alkene configuration contributes to its ability to interact with biological targets through π-stacking or other non-covalent interactions. The 5-methylthiophene ring is particularly noteworthy, as thiophene derivatives are widely recognized for their biological activity across various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding modes of this compound with biological receptors. Studies suggest that the tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate may exhibit inhibitory effects on certain enzymes or receptors by occupying specific binding pockets. For instance, its structural features could mimic natural substrates or modulate allosteric sites, leading to therapeutic outcomes. Such insights are derived from high-throughput virtual screening (HTVS) and molecular dynamics (MD) simulations, which have become indispensable tools in modern drug discovery pipelines.

In parallel, experimental investigations have begun to elucidate the pharmacokinetic and pharmacodynamic properties of this compound. Initial in vitro studies indicate that it demonstrates moderate solubility in organic solvents while maintaining stability under physiological conditions. The tert-butyl group, in particular, has been shown to influence the compound’s distribution and excretion profiles, potentially prolonging its half-life in vivo. Further research is needed to optimize these parameters through structural modifications.

The synthesis of tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate presents an intriguing challenge due to its multi-step reaction sequence involving cross-coupling reactions, esterification, and functional group transformations. Recent methodologies employing palladium-catalyzed cross-coupling reactions have streamlined the construction of the thiophene core, enabling higher yields and reduced byproduct formation. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and improve sustainability.

From a medicinal chemistry perspective, the versatility of this compound lies in its ability to serve as a scaffold for derivative design. By modifying either the tert-butyl group, the (2E)-alkene, or the 5-methylthiophene moiety, chemists can explore a wide spectrum of biological activities. For example, replacing the methyl group on thiophene with halogens or nitrogen-containing heterocycles could introduce new electronic properties that enhance binding affinity or selectivity. Such modifications are often guided by structure-activity relationship (SAR) studies, which correlate molecular changes with biological potency.

Emerging research also highlights the potential of this compound in addressing emerging therapeutic challenges. For instance, its structural framework could be adapted to develop novel inhibitors against drug-resistant pathogens or novel biomarkers for disease detection. The integration of machine learning algorithms has further accelerated this process by predicting optimal modifications based on vast datasets of known bioactive compounds.

The role of tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate in interdisciplinary research is also noteworthy. Its application extends beyond traditional pharmaceuticals into materials science, where its optical properties make it suitable for organic light-emitting diodes (OLEDs) or photovoltaic devices. The conjugated system formed by the alkene and thiophene rings allows for tunable electronic characteristics, which can be exploited in advanced technological applications.

As regulatory agencies continue to emphasize safety and efficacy in drug development, compounds like tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate must undergo rigorous testing before clinical translation. Preclinical studies focusing on toxicity profiles, pharmacokinetic interactions, and potential side effects are essential steps toward ensuring therapeutic viability. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated faster progression through these phases by leveraging shared resources and expertise.

In conclusion,tert-butyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate represents a promising entity in modern chemical biology with diverse applications ranging from drug discovery to advanced materials engineering. Its unique structural composition offers opportunities for innovative therapeutic development while presenting challenges that require interdisciplinary solutions. Continued research into its synthesis, biological activity, and industrial utility will undoubtedly expand its significance in science and technology.